Cas no 1909337-10-5 (1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride)

1-Amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride is a cyclopropane-derived carboxamide compound with a hydrochloride salt modification, enhancing its stability and solubility for research applications. The presence of the 2-methoxyethyl group improves its pharmacokinetic properties, making it a valuable intermediate in pharmaceutical synthesis. Its rigid cyclopropane ring contributes to structural diversity in drug design, particularly for targeting bioactive conformations. The hydrochloride form ensures consistent handling and storage characteristics. This compound is suited for use in medicinal chemistry, particularly in the development of novel small-molecule therapeutics, where its unique scaffold may influence binding affinity and selectivity. High purity and well-defined synthesis pathways support its reliability in experimental settings.
1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride structure
1909337-10-5 structure
Product Name:1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride
CAS No:1909337-10-5
MF:C7H15ClN2O2
MW:194.659200906754
MDL:MFCD29055091
CID:4629373
PubChem ID:121553273
Update Time:2025-05-28

1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride
    • Z1457916725
    • 1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide;hydrochloride
    • MDL: MFCD29055091
    • Inchi: 1S/C7H14N2O2.ClH/c1-11-5-4-9-6(10)7(8)2-3-7;/h2-5,8H2,1H3,(H,9,10);1H
    • InChI Key: DYXSAQCTFCRNDS-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1(CC1)N)NCCOC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Topological Polar Surface Area: 64.4

1-amino-N-(2-methoxyethyl)cyclopropane-1-carboxamide hydrochloride Pricemore >>

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